molecular formula C10H12N2O B8431368 4-Methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine

4-Methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine

Cat. No.: B8431368
M. Wt: 176.21 g/mol
InChI Key: DKKKRXLWZRSYJN-UHFFFAOYSA-N
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Description

4-Methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

4-methyl-4-phenyl-5H-1,3-oxazol-2-amine

InChI

InChI=1S/C10H12N2O/c1-10(7-13-9(11)12-10)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,11,12)

InChI Key

DKKKRXLWZRSYJN-UHFFFAOYSA-N

Canonical SMILES

CC1(COC(=N1)N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred, cooled (0° C.) mixture of 2-amino-2-phenyl-propan-1-ol (266 mg) and K2CO3 (292 mg) in THF (5 ml) under an argon atmosphere was added a solution of cyanogen bromide (292 mg) in THF (5 ml). The ice bath was removed and stirring at r.t. was continued for 18 h. The mixture (white suspension) was taken up in EtOAc/H2O 1:1. The aqueous phase was back extracted with EtOAc. The combined organics were washed with brine, dried over MgSO4, filtered and concentrated. The crude product was purified by column chromatography (silica gel; gradient: CH2Cl2->CH2Cl2/MeOH 9:1) to give 4-methyl-4-phenyl-4,5-dihydro-oxazol-2-ylamine (204 mg) as white solid. MS (ISP): 177.1 ([M+H]+)
Quantity
266 mg
Type
reactant
Reaction Step One
Name
Quantity
292 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
292 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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